
A Comprehensive Technical Guide to
Tripropylammonium Hexafluorophosphate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tripropylammonium

hexafluorophosphate

Cat. No.: B12285649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tripropylammonium
hexafluorophosphate, a compound of interest in various scientific and research applications.

This document outlines its fundamental chemical properties, including its CAS number and

molecular structure, to support its use in experimental and developmental settings.

Chemical and Physical Properties
Tripropylammonium hexafluorophosphate is an organic salt consisting of a

tripropylammonium cation and a hexafluorophosphate anion.[1] It is typically a white crystalline

solid and is soluble in polar solvents.[1] The key quantitative data for this compound are

summarized in the table below.
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Property Value Source

CAS Number 92416-28-9 [2][3][4]

Molecular Formula C9H22F6NP [1][2]

Molecular Weight 289.24 g/mol [1][2]

IUPAC Name
tripropylazanium;hexafluoroph

osphate
[1]

Canonical SMILES
CCC--INVALID-LINK--CCC.F--

INVALID-LINK--(F)(F)(F)F
[1]

InChI Key
NCMLKPFYYXZMSH-

UHFFFAOYSA-O
[1]

Molecular Structure
The molecular structure of tripropylammonium hexafluorophosphate is characterized by the

ionic bond between the tripropylammonium cation and the hexafluorophosphate anion. The

cation features a central nitrogen atom bonded to three propyl groups and a hydrogen atom.

The hexafluorophosphate anion has an octahedral geometry with a central phosphorus atom

bonded to six fluorine atoms.[1]
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Molecular Structure of Tripropylammonium Hexafluorophosphate
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Caption: Ionic structure of tripropylammonium hexafluorophosphate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12285649?utm_src=pdf-body-img
https://www.benchchem.com/product/b12285649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12285649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
While specific experimental protocols for the synthesis of tripropylammonium
hexafluorophosphate can vary, a general methodology involves the reaction of tripropylamine

with hexafluorophosphoric acid.

General Synthesis Method:

Preparation of Hexafluorophosphoric Acid: This is often generated in situ or used as a

commercially available solution.

Reaction: Tripropylamine is slowly added to a stirred solution of hexafluorophosphoric acid

under controlled temperature conditions, typically in a suitable solvent.

Purification: The resulting salt is then isolated and purified, often through recrystallization, to

yield the final product.

Note: This is a generalized protocol. Researchers should consult specific literature for detailed

experimental conditions and safety precautions.

This guide is intended for research purposes only and not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12285649#tripropylammonium-hexafluorophosphate-
cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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